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Compound of Interest

Compound Name: (R,R)-GSK321

Cat. No.: B15612869

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for a biochemical assay to determine the
inhibitory activity of (R,R)-GSK321 against wild-type Isocitrate Dehydrogenase 1 (IDH1). (R,R)-
GSK321 is an inhibitor of wild-type IDH1 with a reported half-maximal inhibitory concentration
(IC50) of 120 nM. It is an isomer of GSK321, a potent inhibitor of mutant IDH1 enzymes.

Data Presentation

The following table summarizes the reported inhibitory activities of (R,R)-GSK321 and its
related compound, GSK321, against various IDH1 enzymes.
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Compound Target IC50 (nM)
(R,R)-GSK321 Wild-Type IDH1 120[1]
GSK321 R132G mutant IDH1 2.9[2][3]1[4]
GSK321 R132C mutant IDH1 3.8[2][3][4]
GSK321 R132H mutant IDH1 4.6[2][3][4]
GSK321 Wild-Type IDH1 46[2][3][4]

Signaling Pathway

The canonical function of wild-type IDH1 is the NADP+-dependent oxidative decarboxylation of

isocitrate to a-ketoglutarate (a-KG), producing NADPH in the process. This reaction is a key

component of cellular metabolism and redox regulation. (R,R)-GSK321 inhibits this activity.
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Figure 1. Inhibition of the Wild-Type IDH1 enzymatic reaction by (R,R)-GSK321.

Experimental Protocols

This protocol describes a continuous-read spectrophotometric assay that measures the
production of NADPH, which absorbs light at 340 nm. The rate of NADPH production is directly

proportional to the IDH1 enzyme activity.
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Materials and Reagents

e Enzyme: Recombinant human wild-type IDH1

o Substrate: Isocitrate

o Cofactor: NADP+ (Nicotinamide adenine dinucleotide phosphate)
e Inhibitor: (R,R)-GSK321

o Assay Buffer: 20 mM Tris-HCI, pH 7.5, 150 mM NacCl, 10 mM MgClz, 0.05% (w/v) Bovine
Serum Albumin (BSA)

 Instrumentation: UV-Vis spectrophotometer or microplate reader capable of reading
absorbance at 340 nm

o Plate: 96-well or 384-well UV-transparent microplate

Assay Procedure

o Reagent Preparation:
o Prepare a stock solution of (R,R)-GSK321 in an appropriate solvent (e.g., DMSO).

o Prepare serial dilutions of the (R,R)-GSK321 stock solution in assay buffer to create a
range of desired test concentrations.

o Prepare working solutions of isocitrate and NADP+ in assay buffer.
o Assay Reaction:
o To each well of the microplate, add the following components in the specified order:
» Assay Buffer
» (R,R)-GSK321 solution or vehicle control (e.g., DMSO in assay buffer)

» Wild-type IDH1 enzyme solution
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o Incubate the plate at room temperature for a pre-determined time (e.g., 10-15 minutes) to
allow for inhibitor binding to the enzyme.

o Initiate the enzymatic reaction by adding a mixture of the isocitrate and NADP+ solutions.

o Data Acquisition:

o Immediately begin monitoring the increase in absorbance at 340 nm at regular intervals
(e.g., every 30 seconds) for a set duration (e.g., 15-30 minutes) at a constant temperature
(e.g., 25°C or 37°C).

o Data Analysis:

o Determine the initial reaction velocity (rate of change in absorbance over time) for each
concentration of (R,R)-GSK321.

o Plot the reaction velocity against the logarithm of the inhibitor concentration.

o Fit the data to a suitable dose-response curve (e.g., four-parameter logistic equation) to
determine the IC50 value.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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